Cas no 887976-37-6 (3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-)

• Product Name: 3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-
• CAS No: 887976-37-6
• MF: C₁₄H₇F₆NO₂
• MW: 335.201304674149
• CID: 714125
• PubChem ID: 24729977
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-
• 6-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid
• 6-[3,5-bis(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,6-[3,5-bis(trifluoromethyl)phenyl]
• 887976-37-6
• AB24410
• DTXSID20647032

• Inchi： 1S/C14H7F6NO2/c15-13(16,17)9-3-8(4-10(5-9)14(18,19)20)11-2-1-7(6-21-11)12(22)23/h1-6H,(H,22,23)
• InChI Key： MMTVUCXSTASRFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C2C=CC(C(=O)O)=CN=2)C=1)(F)F

Computed Properties

• Exact Mass: 335.03800
• Monoisotopic Mass: 335.03809744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 4.48440